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Compound of Interest

6"-O-Apiosyl-5-O-
Compound Name:
Methylvisammioside

Cat. No.: B560647

An In-depth Technical Guide to 6"-O-Apiosyl-5-O-
Methylvisammioside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of 6"-O-Apiosyl-5-O-Methylvisammioside, a natural product of interest in the field
of pharmacology and traditional medicine.

Chemical Structure and Physicochemical Properties

6"-0O-Apiosyl-5-O-Methylvisammioside is a complex glycoside. The core of the molecule is
5-O-Methylvisammioside, which is characterized by a furo[3,2-g]chromen-5-one heterocyclic
system. A key feature of this compound is the disaccharide moiety attached to the aglycone.
This consists of a glucose molecule which is further glycosylated with an apiose sugar at the 6-
position of the glucose.

A summary of the key quantitative data for 6"-O-Apiosyl-5-O-Methylvisammioside is
presented in the table below.
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Property Value Source

CAS Number 139446-82-5 [1][21[3]

Molecular Formula C27H36014 [1][2]

Molecular Weight 584.571 g/mol [2]
(25)-2-(2-

{[(2S,3R,4S,5S,6R)-6-
({I(2R,3R,4R)-3,4-dihydroxy-4-
(hydroxymethyl)oxolan-2-

IUPAC Name ylJoxy}methyl)-3,4,5- [2]
trihydroxyoxan-2-
ylJoxy}propan-2-yl)-4-methoxy-
7-methyl-2H,3H-furo[3,2-

g]chromen-5-one

Biological Context and Therapeutic Potential

6"-0O-Apiosyl-5-O-Methylvisammioside has been identified as one of the chemical
constituents of the traditional Chinese medicine formula known as Kang-Jing.[4][5] The Kang-
Jing formula is a complex herbal preparation composed of 12 different herbs.[4][5] According to
the principles of traditional Chinese medicine, the Kang-Jing formula is used to replenish qi,
dredge collaterals, and activate blood flow to alleviate pain.[4][5] It is often prescribed for the
treatment of conditions such as cervical radiculopathy.[5]

While the bioactivity of the Kang-Jing formula is attributed to the synergistic effects of its
numerous components, the specific signaling pathways modulated by isolated 6"-O-Apiosyl-5-
O-Methylvisammioside are not extensively detailed in current literature. However, studies on
other traditional Chinese medicine formulas suggest that their therapeutic effects are often
mediated through complex interactions with various signaling pathways, including the NF-kB,
PISK/AKT/mTOR, and MAPK signaling pathways.[2] The parent compound, 5-O-
Methylvisammioside, has been noted for its analgesic, antipyretic, anti-inflammatory, and anti-
platelet aggregation properties.

Composition and Therapeutic Actions of the Kang-Jing Formula.
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Experimental Protocols

Detailed synthetic pathways for 6"-O-Apiosyl-5-O-Methylvisammioside are not readily
available in the surveyed literature. However, protocols for its preparation in solution for in vivo
studies have been described. These protocols are crucial for preclinical research into its
pharmacokinetic and pharmacodynamic properties.

Preparation of Solutions for In Vivo Administration:

The following protocols yield a clear solution with a solubility of at least 1.25 mg/mL (2.14 mM).

[4]115]

e Protocol 1: Aqueous Formulation

o

Dissolve the compound in DMSO to a concentration of 12.5 mg/mL.

[¢]

To 100 pL of the DMSO stock solution, add 400 pL of PEG300 and mix thoroughly.

[¢]

Add 50 pL of Tween-80 and mix until uniform.

o

Add 450 pL of saline to reach a final volume of 1 mL.
¢ Protocol 2: Cyclodextrin-based Formulation
o Prepare a 20% solution of SBE--CD in saline.
o Dissolve the compound in DMSO to a concentration of 12.5 mg/mL.

o To 100 pL of the DMSO stock solution, add 900 uL of the 20% SBE-[-CD in saline solution
and mix thoroughly.

e Protocol 3: Oil-based Formulation
o Dissolve the compound in DMSO to a concentration of 12.5 mg/mL.

o To 100 pL of the DMSO stock solution, add 900 uL of corn oil and mix until a clear solution
is obtained.
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Storage:

Stock solutions of 6"-O-Apiosyl-5-O-Methylvisammioside should be stored at -80°C for up to
6 months or at -20°C for up to 1 month to maintain stability.[4]
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A Logical Workflow for Natural Product Drug Discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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